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Compound of Interest

Compound Name:
Ethyl 2-acetoxy-2-

methylacetoacetate

CAS No.: 25409-39-6

Cat. No.: B1594598

Get Quote

This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development on the physical constants and properties of Ethyl 2-
acetoxy-2-methylacetoacetate. The information presented herein is curated to provide not

only foundational data but also insights into its practical application and handling.

Compound Identification and Structure
Ethyl 2-acetoxy-2-methylacetoacetate, with the CAS Number 25409-39-6, is a keto ester

derivative. Its molecular structure consists of a central acetoacetate core, substituted with a

methyl group and an acetoxy group at the alpha position. This unique arrangement of

functional groups imparts specific chemical reactivity and physical properties that are of interest

in various synthetic applications.

Molecular Formula: C₉H₁₄O₅ Molecular Weight: 202.20 g/mol Synonyms: Ethyl 2-acetyllactate

acetate

Caption: Chemical structure of Ethyl 2-acetoxy-2-methylacetoacetate.
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Physical and Chemical Properties
The physical constants of a compound are critical for its handling, purification, and use in

reactions. The properties of Ethyl 2-acetoxy-2-methylacetoacetate are summarized in the

table below.

Property Value Source

Form Liquid

Boiling Point 80-84 °C at 1 mmHg [1]

Density 1.079 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.428 [1]

Flash Point
104.00 °C (219.2 °F) - closed

cup

CAS Number 25409-39-6

These properties indicate that Ethyl 2-acetoxy-2-methylacetoacetate is a relatively high-

boiling liquid under atmospheric pressure, necessitating vacuum distillation for purification to

avoid decomposition. Its density is slightly greater than water.

Handling and Storage
Proper handling and storage are paramount for maintaining the integrity of the compound and

ensuring laboratory safety.

Storage: It is recommended to store Ethyl 2-acetoxy-2-methylacetoacetate in a cool, dry, and

well-ventilated area. The storage class for this combustible liquid is 10.

Personal Protective Equipment (PPE): When handling this compound, appropriate personal

protective equipment, including eyeshields and gloves, should be worn to prevent skin and eye

contact.

Synthetic Applications
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Ethyl 2-acetoxy-2-methylacetoacetate serves as a versatile intermediate in organic

synthesis.

Preparation of 2-Acetolactate
A notable application of this compound is in the preparation of 2-acetolactate through

hydrolysis with sodium hydroxide (NaOH).[1] This reaction is significant as 2-acetolactate is a

key intermediate in the biosynthesis of branched-chain amino acids.

Ethyl 2-acetoxy-2-
methylacetoacetate

Hydrolysis

NaOH (aq)

2-Acetolactate

Ethanol + Sodium Acetate

Click to download full resolution via product page

Caption: Workflow for the hydrolysis of Ethyl 2-acetoxy-2-methylacetoacetate.

Use in Microbiological Studies
The compound has also been utilized in the isolation and characterization of novel thermophilic

bacteria, such as Geobacillus sp., for the production of acetoin and 2,3-butanediol.[1] This

highlights its utility as a substrate in microbial fermentation processes.

Experimental Protocols
This section would typically contain detailed, step-by-step methodologies for key experiments.

Due to the nature of this response, a generalized protocol for its synthesis is outlined below.

For specific experimental details, consulting the primary literature is recommended.

Generalized Synthesis via Acylation:

A common route to α-acetoxy-β-keto esters involves the acylation of the corresponding α-

hydroxy-β-keto ester. The synthesis of Ethyl 2-acetoxy-2-methylacetoacetate can be

envisioned to follow a similar pathway.
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Caption: Generalized workflow for the synthesis of Ethyl 2-acetoxy-2-methylacetoacetate.

Conclusion
Ethyl 2-acetoxy-2-methylacetoacetate is a valuable chemical entity with well-defined physical

properties. Its utility in both synthetic organic chemistry and microbiological applications

underscores its importance. A thorough understanding of its physical constants and handling

requirements is essential for its effective and safe use in a research and development setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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